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Compound of Interest

Compound Name: 2-Azidoethanol-d4

Cat. No.: B15621786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical

properties of 2-Azidoethanol-d4 (2-azido-1,1,2,2-tetradeuterioethanol). Given the specialized

nature of this isotopically labeled compound, this document combines available data with

scientifically grounded estimations for properties where experimental values are not readily

available. This guide is intended to support research and development activities by providing a

detailed reference for this compound.

Core Physical and Chemical Properties
2-Azidoethanol-d4 is the deuterated analogue of 2-Azidoethanol, where the four hydrogen

atoms on the ethanol backbone have been replaced with deuterium. This isotopic labeling is

crucial for a variety of scientific applications, including as a tracer in metabolic studies, for

kinetic isotope effect investigations, and as an internal standard in mass spectrometry-based

quantification.

Quantitative Data Summary
The following table summarizes the key physical properties of 2-Azidoethanol-d4 in

comparison to its non-deuterated counterpart, 2-Azidoethanol.
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Property 2-Azidoethanol-d4 2-Azidoethanol

Molecular Formula C₂D₄HN₃O C₂H₅N₃O

Molecular Weight 91.105 g/mol [1] 87.08 g/mol [2]

CAS Number Not available 1517-05-1[3]

Appearance
Colorless to Slightly Yellow

Clear Liquid (Expected)

Colorless to Slightly Yellow

Clear Liquid[4]

Boiling Point 76-78 °C at 24 Torr (Estimated) 77 °C at 24 Torr[3][5]

Density ~1.17 g/cm³ (Estimated) 1.146 g/cm³[3][5]

Refractive Index ~1.426 (Estimated) 1.4264 (Estimate)[3][5]

Solubility

Soluble in Chloroform,

Methanol; Sparingly soluble in

DMSO (Expected)

Soluble in Chloroform,

Methanol; Sparingly soluble in

DMSO[3]

Note on Estimated Values: The boiling point, density, and refractive index for 2-Azidoethanol-
d4 are estimated based on the values for 2-Azidoethanol. Deuteration typically leads to a slight

increase in density and minor changes in boiling point and refractive index.

Experimental Protocols
The synthesis of 2-Azidoethanol-d4 follows the same principles as the synthesis of 2-

Azidoethanol, with the primary difference being the use of a deuterated starting material. Below

is a detailed, representative protocol for the synthesis of the non-deuterated compound, which

can be adapted for the deuterated analogue.

Synthesis of 2-Azidoethanol from 2-Chloroethanol
This protocol describes a common method for the synthesis of 2-Azidoethanol via nucleophilic

substitution.

Materials:

2-Chloroethanol (1.0 eq.)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.biovalley.fr/en/other-products-186/2-azidoethanol-d4-692479200.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Azidoethanol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61073498.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61073498.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61073498.aspx
https://www.guidechem.com/dictionary/en/1517-05-1.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61073498.aspx
https://www.guidechem.com/dictionary/en/1517-05-1.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61073498.aspx
https://www.guidechem.com/dictionary/en/1517-05-1.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61073498.aspx
https://www.benchchem.com/product/b15621786?utm_src=pdf-body
https://www.benchchem.com/product/b15621786?utm_src=pdf-body
https://www.benchchem.com/product/b15621786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium azide (NaN₃) (2.5 eq.)

Water (H₂O)

Diethyl ether (Et₂O)

Magnesium sulfate (MgSO₄), anhydrous

Brine (saturated NaCl solution)

Procedure:

To a stirred mixture of 2-chloroethanol (1 eq.) in water, sodium azide (1.5 eq.) is added

portion-wise at 0°C.

The reaction mixture is allowed to warm to room temperature and is stirred for 4 hours.

An additional portion of sodium azide (1 eq.) is added, and the solution is heated to 80°C

and refluxed overnight.

After the reaction is complete, the mixture is cooled to room temperature and extracted three

times with diethyl ether.

The combined organic phases are washed with brine and dried over anhydrous magnesium

sulfate.

The solvent is removed under reduced pressure (in vacuo) to yield 2-Azidoethanol as a

colorless oil.

Note for d4 Synthesis: To synthesize 2-Azidoethanol-d4, 2-Chloroethanol-d4 would be used

as the starting material.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 2-

Azidoethanol.
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Synthesis and Purification of 2-Azidoethanol
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A flowchart of the synthesis and purification process for 2-Azidoethanol.
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This guide provides a foundational understanding of the physical properties and synthesis of 2-
Azidoethanol-d4 for professionals in research and drug development. The provided data and

protocols are intended to facilitate the effective and safe use of this compound in its various

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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